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Introduction

UNC569 is a potent and selective small molecule inhibitor of Mer receptor tyrosine kinase (Mer

RTK), a member of the TAM (Tyro3, Axl, Mer) family of receptor tyrosine kinases.[1][2][3] Mer

RTK is often aberrantly expressed in various malignancies, including acute lymphoblastic

leukemia (ALL) and atypical teratoid/rhabdoid tumors (ATRT), where it plays a crucial role in

promoting cell proliferation, survival, and chemoresistance.[4][5] UNC569 exerts its anti-

neoplastic effects by inhibiting Mer RTK activation and its downstream signaling pathways,

primarily the PI3K/AKT and MAPK/ERK pathways.[1][2][4][6] This inhibition leads to reduced

cell proliferation, induction of apoptosis, and a significant decrease in the colony-forming ability

of cancer cells.[4][5] These application notes provide detailed protocols for utilizing UNC569 in

colony formation assays to assess its impact on the clonogenic potential of cancer cells.

Data Presentation
The following tables summarize the quantitative data from studies investigating the effect of

UNC569 on colony formation in different cancer cell lines.

Table 1: Effect of UNC569 on Colony Formation in Acute Lymphoblastic Leukemia (ALL) Cell

Lines
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Cell Line
Treatmen
t

Concentr
ation

Colony
Count
(Mean ±
SE)

Percent
Inhibition

p-value
Referenc
e

697 (B-cell

ALL)

DMSO

(Control)
- 95.9 ± 16.8 - - [4]

UNC569 400 nM 14.8 ± 12.8 ~84.6% 0.02 [4]

Jurkat (T-

cell ALL)

DMSO

(Control)
-

100.1 ±

23.4
- - [4]

UNC569 400 nM 25.6 ± 6.4 ~74.4% 0.04 [4]

Table 2: Effect of UNC569 on Colony Formation in an Atypical Teratoid/Rhabdoid Tumor

(ATRT) Cell Line

Cell Line Treatment Concentration Colony Growth Reference

BT12 DMSO (Control) - Baseline [4]

UNC569 Various
Dose-dependent

reduction
[4]

Signaling Pathway
The diagram below illustrates the signaling pathway inhibited by UNC569. UNC569 acts as an

ATP-competitive inhibitor of Mer RTK, preventing its autophosphorylation and subsequent

activation of downstream pro-survival and proliferative pathways.
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Caption: UNC569 inhibits Mer RTK signaling.

Experimental Workflow
The following diagram outlines the general workflow for a colony formation assay using

UNC569.
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1. Cell Culture
(e.g., 697, Jurkat)

2. Cell Harvesting & Counting

3. Cell Plating in
Semi-Solid Medium

4. Treatment with UNC569
(or DMSO control)

5. Incubation
(e.g., 8 days)

6. Colony Staining
(e.g., Crystal Violet)

7. Colony Counting & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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